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Compound of Interest

Compound Name: Homogentisate

Cat. No.: B1232598

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical waste are paramount to ensuring laboratory safety and environmental
compliance. Homogentisate (also known as homogentisic acid), an intermediate in the
catabolism of aromatic amino acids, requires careful handling due to its hazardous properties.
[1][2] This guide provides essential, step-by-step procedures for the safe disposal of
homogentisate, aligning with standard laboratory safety practices.

Immediate Safety and Hazard Information

Homogentisate is classified as a hazardous substance.[3] Exposure can cause skin irritation,
serious eye irritation, and may lead to respiratory irritation.[1][4] Therefore, adherence to safety
protocols is critical during handling and disposal.

Key Hazard Data:

The following table summarizes essential quantitative and hazard information for homogentisic
acid.
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Identifier Value Source
CAS Number 451-13-8 [11[2][41[5]
Molecular Formula CsHsOa4 [2]
Molecular Weight 168.15 g/mol [4]

White to beige powder or
Appearance , [4]
crystalline powder

H315: Causes skin
irritationH319: Causes serious

GHS Hazard Statements o [1114]
eye irritationH335: May cause

respiratory irritation

Signal Word Warning [1]

o Intraperitoneal TDLO: 210
Toxicity Data ) ] [1]
mg/kg (rat, 5 days intermittent)

Incompatible Materials Strong oxidizing agents [1]

Step-by-Step Disposal Protocol

This protocol outlines the standard procedure for managing homogentisate waste from
collection to final disposal. Local institutional and regulatory requirements must always be
consulted and followed.

Step 1: Personal Protective Equipment (PPE) and Initial
Handling

o Wear Appropriate PPE: Before handling homogentisate, ensure you are wearing standard
laboratory PPE, including safety goggles (or a face shield in combination with goggles), a lab
coat, and chemical-resistant gloves.[4][5][6]

e Avoid Dust Generation: Handle solid homogentisate in a way that minimizes dust
accumulation and generation.[3][4] If possible, work in a well-ventilated area or a chemical
fume hood.[4][6]
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» Prevent Contact: Avoid all personal contact, including inhalation of dust and direct contact
with skin and eyes.[3][5] Wash hands thoroughly after handling.[1][4]

Step 2: Waste Segregation and Collection

o Designate a Waste Container: Use a dedicated, suitable, and clearly labeled container for
homogentisate waste.[3][7] The container must be made of a compatible material and have
a tightly sealing lid.[7][8]

e Segregate Waste: Do not mix homogentisate waste with other waste streams unless
explicitly permitted by your institution's hazardous waste guidelines. It should be collected as
a solid or an aqueous solution of an organic acid.[9]

e Aqueous Solutions: For aqueous solutions containing homogentisate, collect them in a
designated liquid waste container. Do not pour down the drain unless specifically authorized
by your institution's environmental health and safety (EHS) office.[10]

Step 3: Labeling and Storage

e Proper Labeling: The waste container must be labeled with the words "Hazardous Waste,"
the full chemical name "Homogentisic Acid,” and a clear description of the associated
hazards (e.g., "Irritant,” "Corrosive - Acid").[9]

e Secure Storage: Store the sealed waste container in a designated satellite accumulation
area (SAA).[9] This area should be a cool, dry, and well-ventilated location away from
incompatible materials like strong oxidizing agents.[1][4] Ensure the container is stored
securely to prevent spills.[7]

Step 4: Final Disposal

The final disposal route for homogentisate depends on local regulations and institutional
policies. The primary and most recommended method is disposal through an approved
hazardous waste program.

o Contact EHS/Safety Office: Arrange for the collection of the hazardous waste container
through your institution's Environmental Health and Safety (EHS) or equivalent department.
[10] This is the standard and safest procedure for disposing of laboratory chemicals.[4]
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o Assess for Drain Disposal (Use with Extreme Caution):

o Some institutions may permit the sanitary sewer disposal of specific, non-highly toxic
organic acids.[11]

o CRITICAL: This option should only be considered if explicitly approved by your local EHS
and municipal water treatment authority. Most general guidelines advise against the drain
disposal of organic acids that may remain toxic after neutralization.[9]

o If permitted, the procedure would involve neutralizing the acidic solution to a pH between
5.5 and 9.5 and flushing with a large volume of water (e.g., 20 parts water).[6] However,
given the hazard profile of homogentisate, this is not the recommended default
procedure.

The logical workflow for the proper disposal of homogentisate is illustrated below.
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Caption: Workflow for the safe handling and disposal of homogentisate waste in a laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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https://www.biocrick.com/download/document/BCN3889/MSDS.pdf
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BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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